Cas no 620595-36-0 (2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde)

• Product Name: 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• CAS No: 620595-36-0
• MF: C₁₃H₁₇BO₄
• MW: 248.082684278488
• MDL: MFCD11846347
• CID: 1635801
• PubChem ID: 11658840
• Update Time: 2025-10-23

2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzaldehyde
• 2-Hydroxy-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
• AS-39636
• EN300-7406797
• AKOS027254729
• DB-182258
• MB10091
• CS-0088575
• 3-Formyl-4-hydroxyphenylboronic Acid Pinacol Ester
• 620595-36-0
• (3-Formyl-4-hydroxyphenyl)boronic acid pinacol ester
• MFCD11846347
• 2-hydroxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
• FGSHRYLDHURBJL-UHFFFAOYSA-N
• SCHEMBL12100015
• SY125642
• 2-Hydroxy-benzaldehyde-5-boronic acid pinacol ester
• 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

• MDL： MFCD11846347
• Inchi： 1S/C13H17BO4/c1-12(2)13(3,4)18-14(17-12)10-5-6-11(16)9(7-10)8-15/h5-8,16H,1-4H3
• InChI Key： FGSHRYLDHURBJL-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=C(C=O)C=2)O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 247.12561
• Monoisotopic Mass: 248.1219892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde

2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (CAS No. 620595-36-0)

2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a versatile organic compound with the CAS registry number 620595-36-0. This compound has gained significant attention in the fields of organic synthesis and materials science due to its unique structural features and functional groups. The molecule consists of a benzaldehyde backbone with a hydroxyl group at position 2 and a dioxaborolane substituent at position 5. The dioxaborolane ring is further substituted with four methyl groups, making it a highly stable and reactive moiety.

The synthesis of 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde typically involves multi-step organic reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions involving the dioxaborolane moiety. These advancements have not only streamlined the production process but also opened new avenues for its application in drug discovery and material engineering.

One of the most notable applications of this compound is in the field of boron-based materials. The presence of the dioxaborolane ring makes it an excellent precursor for synthesizing boron-containing polymers and ceramics. These materials exhibit exceptional thermal stability and mechanical strength, making them ideal for high-performance applications such as aerospace components and advanced electronics.

Moreover, 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde has shown potential in medicinal chemistry. Its hydroxyl group and aldehyde functionality provide opportunities for further functionalization to create bioactive molecules. Recent studies have demonstrated its utility as a building block for synthesizing anti-inflammatory agents and antioxidants. The compound's ability to undergo various nucleophilic additions and condensations further enhances its value in drug design.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the visible region due to the conjugated aromatic system and the electron-withdrawing aldehyde group.

From an environmental standpoint, 620595-36-0 has been studied for its biodegradability under aerobic conditions. Research indicates that it undergoes slow degradation in aqueous environments but does not pose significant risks to aquatic ecosystems when used responsibly.

Looking ahead, ongoing research is focused on exploring new synthetic pathways for this compound to reduce production costs and enhance scalability. Additionally, investigations into its application in nanotechnology are underway, particularly in the development of boron-rich nanoparticles for imaging and therapeutic purposes.

In conclusion, 620595-36-0 (or 2-Hydroxy...dixaborolan...benzaldehyde) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential tool for researchers aiming to push the boundaries of organic chemistry and materials science.